Cas no 850607-58-8 (3-(2-Cyano-2,2-diphenylethyl)-8,8-dimethyl-8-azoniabicyclo3.2.1octanebromide)

• Product Name: 3-(2-Cyano-2,2-diphenylethyl)-8,8-dimethyl-8-azoniabicyclo3.2.1octanebromide
• CAS No: 850607-58-8
• Molecular Formula: C₂₄H₂₉N₂+^.Br-
• Molecular Weight: 425.40446
• CID: 68972

3-(2-Cyano-2,2-diphenylethyl)-8,8-dimethyl-8-azoniabicyclo3.2.1octanebromide Properties

Names and Identifiers

• 3-(2-Cyano-2,2-diphenylethyl)-8,8-dimethyl-8-azoniabicyclo[3.2.1]octane bromide

• InChIKey： CWRNUVNMUYSOFQ-XITXYIRHSA-M
• Inchi： InChI=1S/C24H29N2.BrH/c1-26(2)22-13-14-23(26)16-19(15-22)17-24(18-25,20-9-5-3-6-10-20)21-11-7-4-8-12-21;/h3-12,19,22-23H,13-17H2,1-2H3;1H/q+1;/p-1/t19-,22+,23-;
• SMILES： C[N+]1(C)[C@@H]2CC[C@H]1C[C@H](C2)CC(C#N)(C3=CC=CC=C3)C4=CC=CC=C4.[Br-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Heavy Atom Count: 27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylacetonitriles